GSK717

Core Science & Biosynthesis

GSK717: A Deep Dive into its Mechanism of Action as a Selective NOD2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK717 is a potent and selective small molecule inhibitor of the Nucleotide-binding Oligomerization Domain 2 (NOD2) signaling pathway. As an intracellular pattern recognition receptor, NOD2 is pivotal in the innate immune response by recognizing muramyl dipeptide (MDP), a component of bacterial peptidoglycan. Dysregulation of the NOD2 signaling cascade has been implicated in a variety of inflammatory conditions, making it a compelling target for therapeutic intervention. This technical guide provides a comprehensive overview of the mechanism of action of GSK717, detailing its effects on cellular signaling pathways, summarizing key quantitative data, and outlining the experimental protocols used to elucidate its function.

Core Mechanism of Action: Selective NOD2 Inhibition

GSK717 functions as a competitive inhibitor of NOD2 signaling. It selectively blocks the pathway initiated by the binding of MDP to the NOD2 receptor. This inhibition prevents the recruitment of the serine/threonine kinase RIP2 (also known as RICK or CARDIAK), a critical downstream effector molecule. Consequently, the subsequent activation of transcription factors, notably NF-κB and the mitogen-activated protein kinase (MAPK) pathways (p38 and JNK), is suppressed. This blockade ultimately leads to a reduction in the production and release of pro-inflammatory cytokines and chemokines.

Signaling Pathway

The binding of MDP to NOD2 induces a conformational change that facilitates its oligomerization and the recruitment of RIP2 kinase. This interaction is essential for the formation of a signaling complex that includes other kinases like TAK1 and TAB1. This complex formation leads to the poly-ubiquitination of RIP2, which serves as a scaffold for the recruitment and activation of the IKK complex (IκB kinase). The IKK complex then phosphorylates IκBα, an inhibitor of NF-κB, leading to its ubiquitination and proteasomal degradation. This frees NF-κB to translocate to the nucleus and initiate the transcription of genes encoding pro-inflammatory cytokines such as IL-8, IL-6, TNFα, and IL-1β. GSK717 intervenes at the initial step of this cascade by preventing MDP-induced NOD2 activation.

Caption: GSK717 competitively inhibits MDP binding to NOD2, preventing downstream signaling.

Quantitative Data Summary

The inhibitory activity of GSK717 has been quantified in various cellular assays. The following tables summarize the key findings.

Parameter	Cell Line	Stimulus	Value	Reference
IC50 (IL-8 Secretion)	HEK293/hNOD2	MDP	400 nM
IC50 (ZIKV Replication)	Human Fetal Astrocytes (HFAs)	ZIKV	14.8 - 17.9 µM

GSK717: A Deep Dive into its Antagonism of the NOD2 Signaling Pathway

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The nucleotide-binding oligomerization domain-containing protein 2 (NOD2) is a key intracellular pattern recognition receptor (PRR) integral to the innate immune system. Primarily expressed in antigen-presenting cells and mucosal epithelia, NOD2 plays a crucial role in recognizing muramyl dipeptide (MDP), a component of bacterial peptidoglycan. Dysregulation of the NOD2 signaling pathway is implicated in a variety of inflammatory conditions, including Crohn's disease, making it a compelling target for therapeutic intervention. GSK717, a cell-permeable benzimidazole (B57391) diamide, has emerged as a potent and selective inhibitor of NOD2-mediated signaling. This technical guide provides an in-depth analysis of GSK717, its mechanism of action, and its effects on the NOD2 signaling pathway, supplemented with experimental protocols and quantitative data to support further research and development.

The NOD2 Signaling Pathway

Upon binding to its ligand MDP, NOD2 undergoes a conformational change and oligomerization. This activation leads to the recruitment of the serine/threonine kinase RIPK2 (receptor-interacting protein kinase 2) through CARD-CARD interactions. The formation of the NOD2-RIPK2 complex, often referred to as the "nodosome," initiates a downstream signaling cascade. This cascade involves the recruitment of other effector kinases like TAK1/TAB1 and the formation of a poly-ubiquitinated signaling complex. Ultimately, this leads to the activation of the canonical NF-κB and MAPK (p38, JNK) pathways, resulting in the increased synthesis and secretion of pro-inflammatory cytokines and chemokines such as IL-8, IL-6, TNFα, and IL-1β.

Caption: The NOD2 signaling pathway and the inhibitory action of GSK717.

GSK717: Mechanism of Action and Selectivity

GSK717 functions as a selective inhibitor of the NOD2 signaling pathway. It has been demonstrated to act competitively with MDP, suggesting that it may bind to the same site on NOD2. This competitive inhibition prevents the downstream signaling cascade initiated by MDP binding.

A key characteristic of GSK717 is its selectivity. Studies have shown that GSK717 does not affect signaling pathways mediated by NOD1, TNFR1, or TLR2. This specificity is crucial for a therapeutic agent, as it minimizes the potential for off-target effects. Furthermore, GSK717 has been shown to block the synergistic inflammatory response that occurs with the co-activation of NOD2 and TLR2. While GSK717 effectively inhibits the NOD2 pathway, it is important to note that it does not directly inhibit the kinase activity of RIPK2.

Quantitative Data on GSK717 Activity

The inhibitory potency of GSK717 has been quantified in various cellular assays. The following tables summarize the key quantitative data available.

| Parameter | Cell Line | Stimulant | Value | Reference | |

GSK717: A Deep Dive into its Inhibitory Effects on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism and effects of GSK717, a potent and selective inhibitor of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) signaling pathway. The document details its impact on cytokine production, outlines relevant experimental protocols, and visualizes the underlying molecular pathways.

Core Mechanism of Action: Selective NOD2 Inhibition

GSK717 is a cell-permeable benzimidazole (B57391) diamide (B1670390) compound that selectively blocks the signaling cascade initiated by the intracellular pattern recognition receptor, NOD2.[1][2] NOD2 plays a critical role in the innate immune system by recognizing muramyl dipeptide (MDP), a component of bacterial peptidoglycan.[1][3] Upon activation by MDP, NOD2 recruits the serine/threonine kinase RIPK2 (also known as RIP2), leading to the activation of downstream signaling pathways, primarily the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[3][4] This cascade culminates in the production of pro-inflammatory cytokines and chemokines.[3][4]

GSK717 exerts its inhibitory effect by acting as a competitive inhibitor of NOD2, effectively preventing the downstream signaling induced by MDP.[5] Notably, GSK717's selectivity is a key feature; it does not inhibit the closely related NOD1 receptor, nor does it affect signaling from Toll-like receptor 2 (TLR2) or Tumor Necrosis Factor Receptor 1 (TNFR1).[1] This specificity makes GSK717 a valuable tool for dissecting the precise role of NOD2 in inflammatory responses.

Quantitative Analysis of Cytokine Inhibition

GSK717 has been demonstrated to significantly reduce the production of several key pro-inflammatory cytokines in primary human monocytes stimulated with MDP. The following tables summarize the quantitative data on the inhibitory effects of GSK717 on cytokine release.

Table 1: Effect of GSK717 (5 µM) on MDP-Induced Cytokine Production in Primary Human Monocytes [3]

Cytokine	Stimulant	GSK717 Concentration	% Inhibition (Approximated)
IL-8	MDP (0.1 µg/mL)	5 µM	>90%
IL-6	MDP (0.1 µg/mL)	5 µM	>90%
TNFα	MDP (0.1 µg/mL)	5 µM	>90%
IL-1β	MDP (0.1 µg/mL)	5 µM	>90%

Table 2: Dose-Dependent Inhibition of IL-8 Secretion by GSK717 in HEK293/hNOD2 Cells [1]

GSK717 Concentration	Stimulant	Result
400 nM	MDP	IC50 for IL-8 secretion

Table 3: Inhibition of Synergistic NOD2-TLR2 Co-activation by GSK717 [3]

Treatment Condition	Stimulants	Effect on IL-8 Secretion
GSK717 (16 µM)	MDP (0.1 µg/mL) + Pam2CSK4 (100 pg/mL)	Greater maximal inhibition than a RIP2 inhibitor, reducing IL-8 to levels induced by the TLR2 agonist alone.

Signaling Pathways and Experimental Workflows

To elucidate the mechanism of GSK717 and the experimental designs used to characterize its function, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Involvement of ayu NOD2 in NF-κB and MAPK signaling pathways: Insights into functional conservation of NOD2 in antibacterial innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NOD1 and NOD2: Signaling, Host Defense, and Inflammatory Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Benzimidazole Diamides as Selective Inhibitors of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) Signaling Pathway | PLOS One [journals.plos.org]

Technical Notes & Optimization

GSK717 cytotoxicity in different cell lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the cytotoxicity of GSK717 in different cell lines.

Frequently Asked Questions (FAQs)

Q1: What is GSK717 and what is its primary mechanism of action?

A1: GSK717 is a potent and selective inhibitor of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) signaling pathway.[1][2] It functions by competitively binding to the NOD2 receptor, thereby preventing the binding of its ligand, muramyl dipeptide (MDP), a component of the bacterial cell wall.[2] This inhibition blocks the downstream signaling cascade that leads to the activation of NF-κB and MAPK pathways and subsequent production of pro-inflammatory cytokines such as IL-8, IL-6, TNFα, and IL-1β.[1][3]

Q2: Is GSK717 expected to be cytotoxic to my cell line?

A2: Based on available data, GSK717 generally exhibits low cytotoxicity in various cell lines at concentrations effective for NOD2 inhibition. For instance, studies have shown that concentrations up to 40 μM were not cytotoxic to cell lines such as A549, Huh7, U251, and human fetal astrocytes.[4] In differentiated THP-1 macrophages, concentrations up to 25 μM were considered safe, with over 80% cell viability. However, the cytotoxic potential of any compound can be cell line-dependent. Therefore, it is crucial to perform a dose-response experiment to determine the optimal non-toxic concentration for your specific cell line and experimental conditions.

Q3: At what concentration does GSK717 inhibit NOD2 signaling?

A3: GSK717 inhibits MDP-induced IL-8 secretion with an IC50 of approximately 400 nM in HEK293 cells stably expressing human NOD2.[1] In primary human monocytes, a concentration of 5 μM GSK717 has been shown to abrogate the stimulatory effect of MDP on cytokine production.[3]

Q4: What are the potential off-target effects of GSK717?

A4: GSK717 is reported to be a selective inhibitor of NOD2-mediated responses and does not appear to affect NOD1, TNFR1, or TLR2-mediated signaling pathways.[1] However, as with any small molecule inhibitor, the possibility of off-target effects, especially at higher concentrations, cannot be entirely ruled out without specific testing.

Troubleshooting Guide

Issue 1: I am observing significant cell death after treating my cells with GSK717.

• Possible Cause 1: High Concentration. The concentration of GSK717 being used may be too high for your specific cell line.

  • Troubleshooting Step: Perform a dose-response curve to determine the IC50 for cytotoxicity in your cell line. Start with a broad range of concentrations (e.g., 0.1 µM to 100 µM) and use a cell viability assay like MTT or LDH to assess cell health.

• Possible Cause 2: Solvent Toxicity. The solvent used to dissolve GSK717 (e.g., DMSO) may be at a toxic concentration.

  • Troubleshooting Step: Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cells (typically <0.5% for DMSO). Run a vehicle control (medium with the same concentration of solvent but without GSK717) to assess the effect of the solvent alone.

• Possible Cause 3: Cell Line Sensitivity. Your specific cell line may be particularly sensitive to the inhibition of the NOD2 pathway or to off-target effects of GSK717.

  • Troubleshooting Step: Review the literature for any known sensitivities of your cell line. If possible, test the effect of GSK717 on a control cell line known to be less sensitive.

Issue 2: I am not observing any inhibition of inflammatory responses with GSK717 treatment.

• Possible Cause 1: Inactive NOD2 Pathway. The inflammatory response in your experimental system may not be mediated by the NOD2 pathway.

  • Troubleshooting Step: Confirm that the NOD2 pathway is active in your cell line and under your experimental conditions. You can do this by stimulating the cells with a known NOD2 agonist like MDP and measuring the downstream response (e.g., cytokine production).

• Possible Cause 2: Insufficient Concentration or Incubation Time. The concentration of GSK717 may be too low, or the pre-incubation time may be too short to effectively inhibit NOD2 signaling.

  • Troubleshooting Step: Increase the concentration of GSK717 based on literature values (e.g., 1-10 µM). Ensure you are pre-incubating the cells with GSK717 for a sufficient period (e.g., 1-2 hours) before adding the inflammatory stimulus.[2]

• Possible Cause 3: Compound Degradation. The GSK717 compound may have degraded.

  • Troubleshooting Step: Ensure proper storage of the GSK717 stock solution (typically at -20°C or -80°C, protected from light). Use a fresh aliquot for your experiments.

Quantitative Data Summary

The following table summarizes the available data on the cytotoxicity and inhibitory concentrations of GSK717 in various cell lines.

Cell Line	Assay Type	Concentration	Effect	Reference
HEK293/hNOD2	IL-8 Secretion Assay	IC50 = 400 nM	Inhibition of MDP-stimulated IL-8 secretion	[1]
Primary Human Monocytes	Cytokine Release Assay	5 µM	Abrogation of MDP-stimulated cytokine release	[3]
A549, Huh7, U251, Human Fetal Astrocytes	CellTiter-Glo (ATP) Assay	Up to 40 µM	No significant cytotoxicity observed	[4]
Differentiated THP-1 Macrophages	Cell Viability Assay	Up to 25 µM	>80% cell viability (considered safe)

Experimental Protocols

MTT Cell Viability Assay

This protocol is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• GSK717 stock solution (e.g., in DMSO)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of GSK717 in complete culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of GSK717. Include a vehicle control (medium with solvent) and a no-treatment control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the activity of LDH, a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.

Materials:

• GSK717 stock solution

• 96-well cell culture plates

• Complete cell culture medium

• LDH cytotoxicity assay kit (containing substrate mix, assay buffer, and stop solution)

• Lysis buffer (for maximum LDH release control)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with lysis buffer), and a no-cell background control.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the spontaneous and maximum release controls.

Visualizations

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Benzimidazole Diamides as Selective Inhibitors of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nodosome Inhibition as a Novel Broad-Spectrum Antiviral Strategy against Arboviruses, Enteroviruses, and SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of GSK717: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the proper disposal of GSK717, a cell-permeable benzimidazole (B57391) diamide (B1670390) compound.

Core Safety and Handling Principles

GSK717 is a white, solid compound that should be handled with care.[1] While it is not classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008, standard laboratory safety protocols should always be observed.[2] This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety glasses. In case of contact, follow these first aid measures:

• After inhalation: Move to fresh air.

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with water or shower.[2]

• After eye contact: Rinse out with plenty of water and remove contact lenses if present.[2]

• After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if feeling unwell.[2]

Accidental spills should be managed by covering drains, then collecting, binding, and pumping off the spilled material. The affected area should be cleaned, and the generation of dust should be avoided.[2]

Quantitative Data Summary

For quick reference, the key chemical and safety properties of GSK717 are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₂₈H₂₈N₄O₂
Molecular Weight	452.55 g/mol
Appearance	White solid	[1]
Solubility	DMSO: 50 mg/mL	[1]
Storage Temperature	2-8°C	[1][3]
Storage Class	11 - Combustible Solids	[1]
Water Hazard Class (WGK) Germany	WGK 3	[1]

Experimental Protocols: Disposal Procedures

The disposal of GSK717 and its containers must be conducted in accordance with local, state, and federal regulations. The primary method of disposal is through a licensed professional waste disposal service.

Step-by-Step Disposal Protocol:

• Segregation: Unused GSK717 and any contaminated materials (e.g., weighing paper, gloves, pipette tips) should be segregated from general laboratory waste.

• Containerization: Place the waste in a clearly labeled, sealed container suitable for chemical waste. The label should include the chemical name ("GSK717") and any relevant hazard information.

• Waste Collection: Arrange for the collection of the chemical waste by a licensed hazardous waste disposal company. Do not dispose of GSK717 down the drain or in regular trash.[2]

• Documentation: Maintain a record of the disposal, including the date, quantity, and the name of the disposal company, as per your institution's guidelines.

Logical Workflow for GSK717 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of GSK717.

Caption: Workflow for the proper disposal of GSK717.

References

• 1. NOD2 Signaling Inhibitor II, GSK717 [sigmaaldrich.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]